Cas no 23384-65-8 (2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one)

• Product Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one
• CAS No: 23384-65-8
• MF: C₁₅H₁₀BrNOS₂
• MW: 364.280000209808
• CID: 2837001
• PubChem ID: 990128
• Update Time: 2025-06-14

2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one
• F1563-0109
• 2-(1,3-BENZOTHIAZOL-2-YLSULFANYL)-1-(4-BROMOPHENYL)-1-ETHANONE
• AKOS000581091
• 23384-65-8
• Ethanone, 2-(2-benzothiazolylthio)-1-(4-bromophenyl)-
• DTXSID70359734
• STK325616
• 2-(benzo[d]thiazol-2-ylthio)-1-(4-bromophenyl)ethanone
• AG-205/32396049

• Inchi： 1S/C15H10BrNOS2/c16-11-7-5-10(6-8-11)13(18)9-19-15-17-12-3-1-2-4-14(12)20-15/h1-8H,9H2
• InChI Key： WZNIXQCNMVOKMA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CSC1=NC2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 362.93872Da
• Monoisotopic Mass: 362.93872Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one

Comprehensive Overview of 2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one (CAS No. 23384-65-8)

2-(1,3-Benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one (CAS No. 23384-65-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, features a benzothiazole core linked to a 4-bromophenyl group via a sulfanyl bridge. Its molecular architecture makes it a subject of interest in pharmaceutical research, material science, and organic synthesis.

The growing demand for high-performance materials and bioactive molecules has driven researchers to explore compounds like 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one. Its electron-rich and heterocyclic nature allows it to participate in diverse chemical reactions, making it a valuable intermediate in the synthesis of more complex structures. Recent studies have highlighted its potential role in fluorescence-based applications, such as sensors and imaging agents, owing to the benzothiazole moiety's inherent luminescent properties.

In the context of drug discovery, this compound has been investigated for its pharmacological activities. The benzothiazole scaffold is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, which has led to increased scrutiny of derivatives like 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one. Researchers are particularly interested in its potential to modulate enzyme activity or interact with biological targets, though further studies are needed to validate these hypotheses.

From a synthetic chemistry perspective, the compound's sulfanyl linkage offers versatility in cross-coupling reactions, enabling the construction of more elaborate molecular frameworks. This attribute aligns with the broader trend in green chemistry, where efficient and sustainable synthetic routes are prioritized. The 4-bromophenyl group further enhances its utility as a precursor for palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are widely used in medicinal chemistry and material science.

Environmental and toxicity studies of 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one remain limited, but its structural analogs suggest moderate stability under standard conditions. As with any specialty chemical, proper handling and disposal protocols are recommended to minimize ecological impact. The compound's biodegradability and persistence in environmental matrices are areas of ongoing research, particularly in light of increasing regulatory scrutiny on organic pollutants.

In industrial settings, 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one is primarily utilized as a building block for advanced materials. Its incorporation into polymers and coatings has been explored to enhance properties like thermal stability and UV resistance. These applications resonate with current market trends favoring high-performance additives for electronics, automotive, and aerospace industries.

For researchers and manufacturers, sourcing high-purity 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one (CAS No. 23384-65-8) is critical to ensure reproducibility in experiments and product formulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its identity and purity. The compound's spectral data and physical properties are well-documented in scientific literature, facilitating its adoption in both academic and industrial laboratories.

Looking ahead, the future of 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one appears promising, with potential expansions into nanotechnology and renewable energy applications. Its ability to function as a ligand or photosensitizer could unlock new opportunities in solar cell development or catalysis. As interdisciplinary research continues to evolve, this compound may emerge as a cornerstone in the design of next-generation functional materials.